N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-3-(methylsulfonyl)benzamide

• IUPAC Name: N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methylsulfonylbenzamide
• InChI: InChI=1S/C19H18N2O5S2/c1-25-16-8-7-12(10-17(16)26-2)15-11-27-19(20-15)21-18(22)13-5-4-6-14(9-13)28(3,23)24/h4-11H,1-3H3,(H,20,21,22)
• InChI Key: DSFWJKDSYKITSJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CSC(=N2)NC(=O)C3=CC(=CC=C3)S(=O)(=O)C)OC
• Molecular Formula: C19H18N2O5S2
• Molecular Weight: 418.5 g/mol

Description

N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-3-(methylsulfonyl)benzamide, also known as DMXB-A, is a synthetic compound that has been the subject of extensive research in recent years. DMXB-A is a positive allosteric modulator of the α7 nicotinic acetylcholine receptor (nAChR), which is a ligand-gated ion channel that plays a critical role in cognitive function, memory, and neuroprotection.

Scientific Research Applications

Anticancer Activities

A significant area of research for N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-3-(methylsulfonyl)benzamide derivatives is in the development of novel anticancer agents. Studies have designed and synthesized compounds with the aim of evaluating their anticancer efficacy against various cancer cell lines. For instance, derivatives have shown moderate to excellent anticancer activity, with some compounds exhibiting higher anticancer activities than reference drugs in in vitro models against breast, lung, colon, and ovarian cancer cell lines (Ravinaik et al., 2021). Additionally, novel sulfonamide derivatives carrying a biologically active 3,4-dimethoxyphenyl moiety have been synthesized and evaluated for their in vitro anticancer activity against several cancer cell lines, showing promising results as cytotoxic agents and VEGFR-2 inhibitors (Ghorab et al., 2016).

Antimicrobial Properties

Research into the antimicrobial properties of N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-3-(methylsulfonyl)benzamide derivatives has also yielded positive outcomes. These compounds have been found to possess sensitivity to both Gram-positive and Gram-negative bacteria, in addition to exhibiting antifungal activity against Candida albicans. This suggests their potential as leads for the development of new antimicrobial agents (Sych et al., 2019).

Synthetic Approaches and Molecular Docking Studies

The compound and its derivatives have been involved in various synthetic approaches, leading to the development of new molecules with potential therapeutic applications. Molecular docking studies of these compounds have been conducted to predict their mechanism of action, showing favorable results in terms of binding energy and potential interactions with biological targets (Talupur et al., 2021). These studies provide insights into the molecular basis of the biological activities of these compounds, facilitating the design of more effective therapeutic agents.